Cas no 1368100-09-7 (1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine)

• Product Name: 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine
• CAS No: 1368100-09-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6546240
• PubChem ID: 82413291
• Update Time: 2025-08-03

1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine
• [1-(3-methoxy-1,2-oxazol-5-yl)cyclopropyl]methanamine
• 1368100-09-7
• EN300-1852358

• Inchi： 1S/C8H12N2O2/c1-11-7-4-6(12-10-7)8(5-9)2-3-8/h4H,2-3,5,9H2,1H3
• InChI Key： QCEFGUXKKDMCHC-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C1(CN)CC1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine

1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine: An Overview of a Promising Compound (CAS No. 1368100-09-7)

1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS No. 1368100-09-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine is noteworthy for its combination of a cyclopropyl ring and a methoxy-substituted oxazol moiety. The cyclopropyl ring is known for its high reactivity and unique electronic properties, which can influence the compound's biological activity. The methoxy group on the oxazol ring further modulates the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for drug design and development.

The synthesis of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine has been explored using various methodologies. One common approach involves the reaction of a cyclopropylmethylamine derivative with a suitable methoxy-substituted oxazol precursor. Recent studies have reported the use of transition-metal-catalyzed reactions to achieve high yields and stereoselectivity in the synthesis process. For instance, palladium-catalyzed coupling reactions have been particularly effective in forming the desired product with high efficiency.

In terms of biological activity, 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine has demonstrated significant potential in several areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. Additionally, studies have indicated that 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine exhibits anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activities of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity, providing insights into its pharmacological profile. These findings have been corroborated by experimental data from cell-based assays and animal models.

Moreover, the pharmacokinetic properties of 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine have been extensively studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential for developing an effective drug formulation.

In conclusion, 1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS No. 1368100-09-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies continue to explore its therapeutic potential and optimize its pharmacological properties for clinical use.